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Compound of Interest

Compound Name: Brilliant blue G-250

Cat. No.: B15544964 Get Quote

An In-depth Technical Guide to the Safe Handling of Brilliant Blue G-250

This guide provides comprehensive safety and handling information for Brilliant Blue G-250
(C.I. 42655), a triphenylmethane dye commonly utilized by researchers, scientists, and drug

development professionals for protein quantification (Bradford assay) and visualization in

polyacrylamide gel electrophoresis.

Chemical and Physical Properties
Brilliant Blue G-250, also known as Coomassie Brilliant Blue G-250, is a synthetic dye with

the chemical formula C45H44N3NaO7S2.[1] It is essential to understand its physical and

chemical properties to ensure safe handling and storage.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15544964?utm_src=pdf-interest
https://www.benchchem.com/product/b15544964?utm_src=pdf-body
https://www.benchchem.com/product/b15544964?utm_src=pdf-body
https://www.benchchem.com/product/b15544964?utm_src=pdf-body
https://www.benchchem.com/product/b15544964?utm_src=pdf-body
https://www.oxfordlabfinechem.com/msds/(C-02961)%20COOMASSIE%20BRILLIANT%20BLUE%20G-250.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 6104-58-1 [2]

Molecular Weight 854.04 g/mol [2]

Appearance Dark blue to purple powder [2]

Solubility Soluble in water, ethanol [3]

pH Not available

Melting Point Not available [2]

Boiling Point Not available [2]

Flash Point Not applicable [1]

Auto-ignition Temperature Not applicable [1]

Hazard Identification and Toxicology
Brilliant Blue G-250 is not classified as hazardous under the 2012 OSHA Hazard

Communication Standard (29 CFR 1910.1200).[2] However, it is crucial to handle it with care

as with any laboratory chemical.

Toxicological Data:

Metric Value Species Route Source

LD50 (Oral) > 5000 mg/kg Rat Oral [4]

LC50 Not available [1]

Routes of Exposure and Symptoms:

Inhalation: May cause slight irritation to the respiratory tract. Symptoms can include

coughing.[4]

Skin Contact: May cause slight irritation, redness, and itching.[1][4]
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Eye Contact: May cause irritation of the eye tissue.[4]

Ingestion: While considered non-toxic if swallowed, ingestion may cause irritation of the

gastric/intestinal mucosa and diarrhea.[4]

Chronic Effects: No information on chronic effects on humans was readily available in the

provided safety data sheets.[1]

Handling and Storage Precautions
Proper handling and storage procedures are critical to minimize exposure and maintain the

integrity of the chemical.

Handling:

Ensure good ventilation in the work area.[5][6]

Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,

and gloves.[1][7]

In case of inadequate ventilation or when handling large quantities that may generate dust,

use a NIOSH/MSHA-approved respirator.[1][5]

Avoid contact with skin and eyes.[5][7]

Do not breathe dust.[1]

Wash hands thoroughly after handling.[5]

Keep away from heat and sources of ignition.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[1][5]

Keep the container tightly closed.[1][5]

Store away from strong oxidizing agents.[1][6]
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First-Aid and Emergency Procedures
In the event of exposure or an accident, follow these first-aid measures and emergency

procedures.

First-Aid Measures:

Exposure Route First-Aid Procedure Source

Inhalation

Move the person to fresh air. If

breathing is difficult, seek

immediate medical attention.

[1][5]

Skin Contact

Wash the affected area

immediately with plenty of

soap and water.[1][6] Remove

contaminated clothing. If

irritation persists, seek medical

attention.[1]

Eye Contact

Rinse cautiously with water for

several minutes.[5][6] Remove

contact lenses if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.[6]

Ingestion

Do not induce vomiting.[1]

Rinse mouth with water.[5][7]

Seek immediate medical

attention.[1]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical powder, water spray, foam, or carbon

dioxide.[1][5]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[5][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.oxfordlabfinechem.com/msds/(C-02961)%20COOMASSIE%20BRILLIANT%20BLUE%20G-250.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-COOMASIE-BRILLIANT-BLUE-G-250-CASNO-6104-58-02941-EN.aspx
https://www.oxfordlabfinechem.com/msds/(C-02961)%20COOMASSIE%20BRILLIANT%20BLUE%20G-250.pdf
https://severnbiotech.com/wp-content/uploads/2021/04/30-32-25_Coomassie-Brilliant-Blue-powder-G250_sds.pdf
https://www.oxfordlabfinechem.com/msds/(C-02961)%20COOMASSIE%20BRILLIANT%20BLUE%20G-250.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-COOMASIE-BRILLIANT-BLUE-G-250-CASNO-6104-58-02941-EN.aspx
https://severnbiotech.com/wp-content/uploads/2021/04/30-32-25_Coomassie-Brilliant-Blue-powder-G250_sds.pdf
https://severnbiotech.com/wp-content/uploads/2021/04/30-32-25_Coomassie-Brilliant-Blue-powder-G250_sds.pdf
https://www.oxfordlabfinechem.com/msds/(C-02961)%20COOMASSIE%20BRILLIANT%20BLUE%20G-250.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-COOMASIE-BRILLIANT-BLUE-G-250-CASNO-6104-58-02941-EN.aspx
https://www.technopharmchem.com/application/uploads/files/1585753097_COOMASSIE_BRILLIANT_BLUE_G250.pdf
https://www.oxfordlabfinechem.com/msds/(C-02961)%20COOMASSIE%20BRILLIANT%20BLUE%20G-250.pdf
https://www.oxfordlabfinechem.com/msds/(C-02961)%20COOMASSIE%20BRILLIANT%20BLUE%20G-250.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-COOMASIE-BRILLIANT-BLUE-G-250-CASNO-6104-58-02941-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-COOMASIE-BRILLIANT-BLUE-G-250-CASNO-6104-58-02941-EN.aspx
https://www.technopharmchem.com/application/uploads/files/1585753097_COOMASSIE_BRILLIANT_BLUE_G250.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazardous Combustion Products: Combustion may produce carbon oxides (CO, CO2),

nitrogen oxides (NO, NO2), and sulfur oxides (SO2, SO3).[1]

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[2]

[6]

Accidental Release Measures:

Small Spill: Use appropriate tools to put the spilled solid in a convenient waste disposal

container. Clean the surface with water.[1]

Large Spill: Use a shovel to put the material into a convenient waste disposal container.

Finish cleaning by spreading water on the contaminated surface and allowing it to evacuate

through the sanitary system.[1]

Personal Precautions: Wear appropriate personal protective equipment.[6]

Environmental Precautions: Do not allow the product to reach the sewage system or any

water course.[6]

Experimental Protocols
Brilliant Blue G-250 is widely used for staining proteins in polyacrylamide gels. Below are

representative protocols.

Protocol 1: Colloidal Coomassie Staining[8] This method offers high sensitivity for protein

detection.

Gel Washing: After electrophoresis, wash the gel 2-3 times for 5 minutes each with deionized

water to remove SDS.

Staining: Add an adequate amount of Coomassie Brilliant Blue G-250 staining solution to

cover the gel. Gently shake for 1 hour. Protein bands should become visible within 3-5

minutes.

Rinsing: Rinse the stained gel in a large volume of deionized water 2-3 times for 5 minutes

each to enhance the intensity of the protein bands.
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Destaining (Optional): If the background is high, destain the gel in 30% methanol until the

desired resolution is achieved.

Storage: Store the stained gel in deionized water.

Protocol 2: Acetic Acid-Free Staining[9] This protocol avoids the use of organic solvents and

acetic acid.

Staining Solution Preparation: Dissolve 60-80 mg of Brilliant Blue G-250 in 1 liter of

bidistilled water by stirring for 2-4 hours. In a fume hood, carefully add 3 ml of concentrated

hydrochloric acid and stir for another minute.

Gel Washing: After electrophoresis, wash the gel three times with bidistilled water. For each

wash, heat the gel in the microwave for about 30 seconds (do not boil) and then shake for 3-

5 minutes.

Staining: Add the staining solution to cover the gel and heat in the microwave for about 10

seconds (do not boil). Place the box on a shaker for the completion of staining.

Visualizations
Chemical Hazard and Precaution Summary

Caption: A summary of hazards and recommended precautions for Brilliant Blue G-250.

General Laboratory Workflow for Handling Brilliant Blue G-250
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Caption: A standard workflow for the safe laboratory handling of Brilliant Blue G-250.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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